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Compound of Interest

Compound Name: Docosahexaenoyl glycine

Cat. No.: B10767613 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of

Docosahexaenoyl glycine (DHA-Gly) at -20°C.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Docosahexaenoyl glycine (DHA-

Gly)?

A1: The recommended storage temperature for DHA-Gly is -20°C for the solid powder form.[1]

[2][3] Some suppliers also recommend storing solutions at -80°C for long-term stability.[4]

Q2: What is the expected shelf-life of DHA-Gly when stored at -20°C?

A2: When stored as a powder at -20°C, DHA-Gly is stable for at least two to three years.[1][4]

For solutions, it is recommended to store them at -80°C, where they can be stable for up to one

year.[4]

Q3: In what forms is DHA-Gly typically supplied?

A3: DHA-Gly is often supplied as a solid powder or as a pre-made solution in ethanol.[1][2]

Q4: Is DHA-Gly sensitive to moisture?

A4: Yes, it is recommended to keep DHA-Gly away from moisture.[4]
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Q5: How should DHA-Gly be shipped to the laboratory?

A5: DHA-Gly is typically shipped on wet or blue ice to maintain a cold chain.[1][4] However,

shipping at ambient temperature may also occur for the solid form.[4]

Troubleshooting Guide
Q1: I am having trouble dissolving DHA-Gly. What should I do?

A1: Difficulty in dissolving DHA-Gly can be addressed by gentle warming and sonication. For

higher solubility, you can warm the tube to 37°C and use an ultrasonic bath for a short period.

[3] Ensure you are using an appropriate solvent as listed in the solubility table below.

Q2: My experimental results are inconsistent. Could DHA-Gly degradation be the cause?

A2: Inconsistent results can be a sign of compound degradation. To minimize this risk, ensure

you are following the recommended storage and handling procedures. Prepare fresh solutions

for your experiments whenever possible. If you suspect degradation of a stock solution, it is

advisable to use a fresh vial of the compound.

Q3: I left my DHA-Gly solution at room temperature for a few hours. Is it still usable?

A3: While short periods at room temperature may not cause significant degradation, it is best

practice to minimize the time DHA-Gly solutions spend outside of the recommended storage

temperature. For critical experiments, it is recommended to use a freshly prepared solution or a

solution that has been properly stored at -80°C.

Data Presentation
Table 1: Storage Stability of Docosahexaenoyl glycine

Form
Storage
Temperature

Shelf-Life Source

Powder -20°C ≥ 2 years [1]

Powder -20°C 3 years [4]

In Solvent -80°C 1 year [4]
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Table 2: Solubility of Docosahexaenoyl glycine

Solvent Solubility Source

Ethanol 25 mg/mL (64.84 mM) [1][4]

DMF 20 mg/mL (51.88 mM) [1][4]

DMSO 15 mg/mL (38.91 mM) [1][4]

PBS (pH 7.2) 2 mg/mL (5.19 mM) [1][4]

Sonication is recommended to

aid dissolution in these

solvents.[4]

Experimental Protocols
Protocol for Preparation of a DHA-Gly Stock Solution

Aliquoting: Upon receiving the solid DHA-Gly, it is recommended to aliquot the powder into

smaller, single-use vials. This practice minimizes the number of freeze-thaw cycles and

exposure to atmospheric conditions for the bulk of the compound.

Solvent Selection: Choose an appropriate solvent based on the experimental requirements

and the solubility data provided in Table 2. Ethanol, DMF, and DMSO are common choices

for creating concentrated stock solutions.

Dissolution:

Bring the vial of DHA-Gly powder to room temperature before opening to prevent

condensation.

Add the desired volume of the chosen solvent to the vial to achieve the target

concentration.

To aid dissolution, gently vortex the vial. If the compound does not fully dissolve, sonicate

the solution in an ultrasonic bath for a few minutes.[4] Gentle warming to 37°C can also be

applied.[3]
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Storage: Once the DHA-Gly is fully dissolved, store the stock solution at -80°C in tightly

sealed vials to ensure stability for up to one year.[4] For short-term storage, -20°C may be

acceptable, but -80°C is recommended for long-term preservation of integrity.

Handling: When using the stock solution, thaw it quickly and keep it on ice during

experimental procedures. Avoid repeated freeze-thaw cycles.

Mandatory Visualization
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Caption: Recommended workflow for handling and storing DHA-Gly to ensure stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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